3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H18ClNO3
• Molecular Weight: 343.8 g/mol
• IUPAC Name: 3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propylindol-2-one
• InChI: InChI=1S/C19H18ClNO3/c1-2-11-21-16-6-4-3-5-15(16)19(24,18(21)23)12-17(22)13-7-9-14(20)10-8-13/h3-10,24H,2,11-12H2,1H3
• InChI Key: LEOHOFFAZDIWGH-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(C=C3)Cl)O

Description

3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one, also known as AG-1478, is a chemical compound that has gained significant attention in scientific research due to its potential applications in cancer treatment. AG-1478 is a selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, which is a protein that plays a crucial role in the growth and proliferation of cancer cells.

Mechanism of Action

3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one exerts its antitumor activity by selectively inhibiting the EGFR tyrosine kinase. EGFR is a transmembrane protein that is overexpressed in many types of cancer cells, and its activation leads to the activation of downstream signaling pathways that promote cell growth and proliferation. 3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one binds to the ATP-binding site of the EGFR tyrosine kinase domain, preventing its activation and downstream signaling. This results in the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been shown to have several biochemical and physiological effects in cancer cells. The compound inhibits the phosphorylation of EGFR and downstream signaling proteins, such as AKT and ERK, leading to the inhibition of cell growth and proliferation. 3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one also induces apoptosis, or programmed cell death, in cancer cells. In addition, 3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been shown to inhibit angiogenesis, the process by which new blood vessels are formed to supply nutrients to tumors.

Advantages and Limitations for Lab Experiments

3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has several advantages for lab experiments. The compound is commercially available and easy to synthesize, making it readily accessible for research purposes. 3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been extensively studied, and its mechanism of action is well-characterized, making it a useful tool for studying the EGFR signaling pathway. However, 3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has some limitations for lab experiments. The compound is highly selective for the EGFR tyrosine kinase, and its effects may not be representative of other tyrosine kinases. In addition, 3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been shown to have off-target effects at high concentrations, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one. One area of research is the development of new EGFR inhibitors that are more potent and selective than 3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one. Another area of research is the identification of biomarkers that can predict the response of cancer cells to EGFR inhibitors, which may help to personalize cancer treatment. Additionally, the combination of 3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one with other chemotherapeutic agents is an area of active research, as it may enhance the efficacy of cancer treatment. Finally, the development of novel drug delivery systems for 3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one may improve its bioavailability and reduce its off-target effects.

Synthesis Methods

The synthesis of 3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one involves the reaction of 4-chlorobenzaldehyde with 2-bromoacetyl chloride, followed by the reaction of the resulting product with 3-hydroxy-1-propylindole-2,3-dione. The final product is obtained after purification through column chromatography and recrystallization. The synthesis of 3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been reported in several research papers, and the compound is commercially available for research purposes.

Scientific Research Applications

3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in cancer treatment. The compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. 3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been tested in various cancer cell lines, including breast, lung, prostate, and colon cancer cells, and has demonstrated significant antitumor activity. In addition, 3-[2-(4-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been used in combination with other chemotherapeutic agents to enhance their efficacy.